N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C22H21N3O5S/c1-28-17-4-2-3-14(9-17)13-31-22-24-16(12-21(27)25-22)11-20(26)23-15-5-6-18-19(10-15)30-8-7-29-18/h2-6,9-10,12H,7-8,11,13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: DMRUXPDOKVLHFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from visnagenone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These compounds have demonstrated significant cyclooxygenase inhibition (COX-1/COX-2), providing a basis for the development of new pharmaceuticals targeting inflammatory conditions and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Certain acetamide derivatives, designed and synthesized with various aryloxy groups attached to the pyrimidine ring, have shown anticancer activity across multiple cancer cell lines. This research underscores the potential of these compounds in the development of new anticancer agents, highlighting the versatility of heterocyclic compounds in medicinal chemistry (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial Agents

Research on rhodanine-3-acetic acid derivatives has identified compounds with potent antimicrobial activities against a range of bacteria, mycobacteria, and fungi. These findings support the development of new antimicrobial agents, particularly for drug-resistant strains, further illustrating the potential applications of heterocyclic compounds in addressing global health challenges (Krátký, Vinšová, & Stolaříková, 2017).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) have been explored. These complexes exhibit significant antioxidant activity, suggesting applications in the development of therapeutic agents targeting oxidative stress-related diseases (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).